molecular formula C₁₄H₁₅D₅N₂O₂ B1161955 Bunitrolol-D5

Bunitrolol-D5

Cat. No.: B1161955
M. Wt: 253.35
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Butalbital-D5 (CAS: 145243-96-5) is a deuterium-labeled analog of Butalbital, a barbiturate used clinically for pain management, particularly in combination with acetaminophen or aspirin (e.g., trade names Axocet, Bupap) . The deuterated form serves as a certified reference material (CRM) for analytical methods such as gas chromatography/mass spectrometry (GC/MS) and liquid chromatography/mass spectrometry (LC/MS). Its molecular formula is C₁₁H₁₁D₅N₂O₃, with a molecular weight of 229.29 g/mol . Butalbital-D5 enhances the precision of therapeutic drug monitoring, pharmacokinetic studies, and forensic analyses by minimizing interference from endogenous compounds in biological matrices .

Properties

Molecular Formula

C₁₄H₁₅D₅N₂O₂

Molecular Weight

253.35

Synonyms

(±)-Bunitrolol;  1-(2-Cyanophenoxy)-2-hydroxy-3-tert-butylaminopropane-D5;  1-tert-Butylamino-3-(2-cyanophenoxy)-2-propanol-D5;  1-tert-Butylamino-3-(2-nitrilophenoxy)-2-propanol-D5;  dl-Bunitrolol-D5

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison

Parameter Butalbital-D5 Carvedilol-D5 2-Methyl-3-biphenylmethanol-D5
Parent Compound Butalbital (barbiturate) Carvedilol (beta-blocker) Bifenthrin (pyrethroid insecticide)
Molecular Formula C₁₁H₁₁D₅N₂O₃ C₂₄H₂₅D₅N₂O₄ C₁₃H₉D₅O
Molecular Weight (g/mol) 229.29 424.56 203.29
CAS Number 145243-96-5 Not explicitly provided 1329835-20-2
Primary Application Clinical toxicology, forensic analysis Pharmacokinetic studies, therapeutic drug monitoring Pesticide residue analysis, environmental monitoring
Analytical Method GC/MS, LC/MS LC/MS, mass spectrometry LC/MS, chromatography
Deuterium Position Five deuterium atoms (unspecified positions) Five deuterium atoms (unspecified) Five deuterium atoms (methyl and biphenyl groups)

Key Differences and Similarities

  • Therapeutic Class: Butalbital-D5 and Carvedilol-D5 derive from drugs with distinct therapeutic uses (barbiturate vs. beta-blocker), whereas 2-Methyl-3-biphenylmethanol-D5 originates from an insecticide .
  • Analytical Utility: All three compounds are used as internal standards to improve quantification accuracy in mass spectrometry. However, their applications diverge based on the parent compound’s domain—clinical toxicology (Butalbital-D5), cardiovascular research (Carvedilol-D5), and environmental chemistry (2-Methyl-3-biphenylmethanol-D5) .
  • Molecular Complexity: Carvedilol-D5 has a larger molecular structure (24 carbons) compared to Butalbital-D5 (11 carbons) and 2-Methyl-3-biphenylmethanol-D5 (13 carbons), reflecting differences in parent compound complexity .

Butalbital-D5

  • Forensic Analysis : Butalbital-D5 enables precise detection of Butalbital in urine and blood samples, critical for overdose cases and legal investigations .
  • Pharmacokinetics : Studies using Butalbital-D5 have clarified the drug’s half-life (35–88 hours) and metabolic pathways, aiding dose optimization .

Carvedilol-D5

  • Drug Monitoring : Carvedilol-D5 facilitates accurate plasma concentration measurements in patients with hypertension or heart failure, ensuring therapeutic efficacy and safety .

2-Methyl-3-biphenylmethanol-D5

  • Environmental Monitoring : This compound is pivotal in quantifying Bifenthrin residues in soil and water, addressing regulatory compliance and ecological impact assessments .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.